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Compound of Interest

Compound Name: Benzyl nitrite

Cat. No.: B15496680

For Researchers, Scientists, and Drug Development Professionals

Abstract

Benzyl nitrite (C7H7NOz2), an organic ester of nitrous acid, is a reactive intermediate with
applications in organic synthesis. Its inherent instability necessitates a thorough understanding
of its properties and hazards to ensure safe handling and storage. This technical guide
provides an in-depth overview of the essential precautions for laboratory personnel working
with benzyl nitrite. It consolidates key physical and chemical data, outlines detailed protocols
for handling and disposal, and discusses its stability and reactivity profile. The information
presented is intended to support risk assessment and the implementation of safe laboratory
practices in research and development settings.

Chemical and Physical Properties

A summary of the key physical and chemical properties of benzyl nitrite is provided below.
This data is essential for understanding its behavior under various laboratory conditions.
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Property Value Reference

Molecular Formula C7H7NO2 [1112]

Molecular Weight 137.14 g/mol [1][2]
Not explicitly stated, but likely

Appearance o
a liquid

N ) 180 °C at 760 mmHg (with

Boiling Point - [3]
decomposition)

80-83 °C at 35 mmHg [3]

Density 1.09 g/cm3

Flash Point 71.2°C

Vapor Pressure

1.24 mmHg at 25 °C

Solubility

Likely soluble in ether, similar

to other nitrite esters.

[3]

Hazard Identification and General Precautions

While a specific, comprehensive Safety Data Sheet (SDS) for benzyl nitrite is not readily

available, data from related organic nitrites and benzyl compounds indicate several potential

hazards. Benzyl nitrite should be handled as a flammable, reactive, and potentially toxic

substance.

Potential Hazards:

o Flammability: Benzyl nitrite is a combustible liquid and may ignite if exposed to heat,

sparks, or open flames.[4]

« Instability: Organic nitrites are known to be unstable and can decompose, sometimes

violently, upon exposure to heat, light, or air.[3][5] Some alkyl nitrites have been reported to

burst their containers even under refrigerated storage.[5]

o Reactivity: Benzyl nitrite is particularly sensitive to acids, which catalyze its decomposition.

[6] It is incompatible with strong oxidizing agents, reducing agents, and acids.[7][8]
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 Toxicity: Inhalation of vapors may be harmful.[7]
General Precautions:
o Work in a well-ventilated chemical fume hood.[9]

o Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a flame-
retardant lab coat, and chemical-resistant gloves (e.qg., nitrile).[9][10]

o Keep away from heat, sparks, open flames, and other ignition sources.[4]
o Use spark-proof tools and equipment.[9]
e Ground all equipment to prevent static discharge.[11]

e Avoid contact with skin and eyes.[7]

Do not work alone when handling this substance.[12]

Handling and Storage Protocols
Synthesis and Purification

The synthesis of benzyl nitrite is often achieved through the reaction of benzyl alcohol with
sodium nitrite in an acidic medium.[13][14] A general laboratory-scale protocol is outlined
below.

Experimental Protocol: Synthesis of Benzyl Nitrite
Materials:

e Benzyl alcohol

e Sodium nitrite

 Sulfuric acid (concentrated)

o Water
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e Ice

e Sodium bicarbonate solution (saturated)

e Anhydrous sodium sulfate

e Separatory funnel

¢ Round-bottom flask

e Magnetic stirrer and stir bar

e Dropping funnel

Procedure:

 In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve
sodium nitrite in water and cool the solution to 0 °C in an ice bath.

» Slowly add a pre-cooled mixture of benzyl alcohol and concentrated sulfuric acid to the
stirred sodium nitrite solution via the dropping funnel. Maintain the reaction temperature at or
below 5 °C throughout the addition.

 After the addition is complete, continue stirring the mixture at 0 °C for an additional 30
minutes.

o Transfer the reaction mixture to a separatory funnel. The upper organic layer contains the
benzyl nitrite.

o Separate the organic layer and wash it sequentially with cold water and a saturated sodium
bicarbonate solution to remove any residual acid.

o Dry the organic layer over anhydrous sodium sulfate.

e The crude benzyl nitrite can be purified by vacuum distillation. Caution: Distillation should
be performed with extreme care due to the thermal instability of the compound. Use a safety
shield and monitor the temperature closely. It is advisable to distill at the lowest possible
pressure to keep the temperature down.[15]
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Storage

Proper storage is critical to maintain the integrity of benzyl nitrite and to prevent hazardous
situations.

Storage Recommendations:

o Store in a tightly sealed, amber glass container to protect from light.[5]

» Store in a cool, dry, and well-ventilated area, away from direct sunlight.[9][11]
» Refrigerated storage (2-8 °C) is recommended to slow decomposition.[4]

o Store away from incompatible materials such as acids, oxidizing agents, and reducing
agents.[7][8]

o Store in a designated flammable liquids storage cabinet.[12]

Disposal

Waste benzyl nitrite and contaminated materials must be disposed of as hazardous waste.
Experimental Protocol: Neutralization and Disposal of Benzyl Nitrite

Materials:

Waste benzyl nitrite

 Inert solvent (e.g., heptane)

* |Isopropyl alcohol

e Methanol

e Water

¢ Reaction flask

e Stirrer
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e Cooling bath (e.g., ice-water)
Procedure:

e In a chemical fume hood, dilute the waste benzyl nitrite with an inert solvent such as
heptane in a reaction flask equipped with a stirrer.

e Cool the flask in a cooling bath.

» Slowly add isopropyl alcohol to the stirred solution to quench the reactive nitrite. An
exothermic reaction may occur; control the addition rate to maintain a safe temperature.

 After the initial reaction subsides, slowly add methanol, followed by a large excess of water
to complete the hydrolysis.

e The resulting aqueous solution can then be neutralized. Check the pH and adjust to between
6 and 8 with a suitable acid or base.

e The neutralized aqueous waste should be collected in a designated hazardous waste
container for disposal according to institutional and local regulations.[16][17] Never dispose
of organic nitrites down the drain.[18]

Stability and Reactivity

Benzyl nitrite is an inherently unstable molecule. Its stability is influenced by several factors,
including temperature, light, and the presence of other chemical substances.

Decomposition

Benzyl nitrite is known to decompose, particularly under acidic conditions, to form
benzaldehyde and nitroxyl (HNO).[6] The decomposition can be accelerated by heat and light.
Thermal decomposition at high temperatures can lead to the formation of benzyl radicals.[19]

The primary decomposition products are:
e Benzaldehyde

 Nitroxyl (HNO), which can further react to form nitrous oxide (N20)
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e Oxides of nitrogen (upon prolonged exposure to air and moisture)[5]

dot™ “dot graph DecompositionPathway { layout=dot; rankdir=LR; node [shape=box, style=filled,
fontname="Arial", fontsize=12, fontcolor="#202124"]; edge [fontname="Arial", fontsize=10];

benzyl_nitrite [label="Benzyl Nitrite\n(C7H7NO2)", fillcolor="#4285F4", fontcolor="#FFFFFF"];
benzaldehyde [label="Benzaldehyde\n(C7HesO)", fillcolor="#34A853", fontcolor="#FFFFFF"];
hno [label="Nitroxy\n(HNO)", fillcolor="#FBBCO05", fontcolor="#202124"]; n20 [label="Nitrous
Oxide\n(N20)", fillcolor="#EA4335", fontcolor="#FFFFFF"];

benzyl_nitrite -> benzaldehyde [label="Acid-catalyzed\ndecomposition"]; benzyl_nitrite -> hno
[label="Acid-catalyzed\ndecomposition"]; hno -> n20 [label="Dimerization & \ndecomposition"];

}

Caption: Workflow for responding to a benzyl nitrite spill.

First Aid

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention. [7]* Skin Contact: Immediately flush the affected area
with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek
medical attention if irritation persists. [20]* Eye Contact: Immediately flush eyes with plenty of
water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek
immediate medical attention. [20]* Ingestion: Do not induce vomiting. Rinse mouth with
water. Seek immediate medical attention. [9]

Conclusion

Benzyl nitrite is a valuable reagent in organic synthesis, but its safe use hinges on a
comprehensive understanding of its hazardous properties. This guide has summarized the
critical information regarding its handling, storage, and disposal. Adherence to the outlined
precautions and protocols is paramount for minimizing risks and ensuring a safe laboratory
environment for all personnel. Researchers, scientists, and drug development professionals
are encouraged to use this document as a foundation for developing their own specific
standard operating procedures for working with benzyl nitrite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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benzyl-nitrite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2020.00151/full
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2020.00151/full
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Nitrates.pdf
https://www.benchchem.com/product/b15496680#handling-and-storage-precautions-for-benzyl-nitrite
https://www.benchchem.com/product/b15496680#handling-and-storage-precautions-for-benzyl-nitrite
https://www.benchchem.com/product/b15496680#handling-and-storage-precautions-for-benzyl-nitrite
https://www.benchchem.com/product/b15496680#handling-and-storage-precautions-for-benzyl-nitrite
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15496680?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15496680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

